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Compound of Interest
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Cat. No.: B1632311 Get Quote

For researchers in molecular biology, genetics, and drug development, the efficient introduction

of DNA into yeast cells is a critical and routine procedure. A variety of commercially available

kits offer streamlined solutions for yeast transformation, each with distinct protocols and

performance characteristics. This guide provides a side-by-side comparison of several popular

yeast transformation kits, supported by available performance data and detailed experimental

protocols to aid researchers in selecting the most suitable option for their specific needs.

Performance Comparison of Yeast Transformation
Kits
The selection of a yeast transformation kit often depends on the desired transformation

efficiency, the yeast species being used, and the downstream application. Below is a summary

of key quantitative data and features of several commercially available kits. It is important to

note that a single, independent, head-to-head comparison study with comprehensive

quantitative data across all major kits is not readily available in published literature. Therefore,

the following data is compiled from manufacturers' specifications, user reviews, and individual

research publications.
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Kit Name
Manufactur
er

Principle

Claimed
Transformat
ion
Efficiency
(transforma
nts/µg DNA)

Key
Features

Compatible
Yeast
Species
(Examples)

Yeast

Transformatio

n Kit

Sigma-

Aldrich

Lithium

Acetate

(LiAc)/PEG

Optimum with

0.1-3 µg of

DNA

Based on the

established

LiAc method,

flexible for

various yeast

strains.

Saccharomyc

es cerevisiae

and other

strains

EZ-Yeast™

Transformatio

n Kit

MP

Biomedicals
Chemical Up to 1 x 10³

Designed for

high-

throughput

applications;

no need to

prepare

competent

cells

separately.[1]

[2]

Saccharomyc

es cerevisiae

Fast™-Yeast

Transformatio

n

G-

Biosciences
Chemical Not specified

Competent

cells can be

prepared and

stored frozen

for future use.

[3]

S. cerevisiae,

Candida

albicans,

Pichia

pastoris

Frozen-EZ

Yeast

Transformatio

n II™ Kit

Zymo

Research

Chemical High

efficiency

Allows for the

preparation of

frozen

competent

cells that can

be used

immediately

S. cerevisiae,

C. albicans,

S. pombe, P.

pastoris[4]
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or stored;

compatible

with circular

and linear

DNA.[4]

S.c.

EasyComp™

Transformatio

n Kit

Thermo

Fisher

Scientific

(Invitrogen)

Chemical

Up to 1.2 x

10⁷ (with

protocol

optimization)

[5]

Designed for

rapid

preparation of

competent S.

cerevisiae

cells.

Saccharomyc

es cerevisiae

Yeast

Transformatio

n Kit

The ODIN Chemical

Anecdotally

reported to

be higher

than Zymo

and Sigma

kits

A user

reported

higher colony

counts and a

simpler

protocol

compared to

other kits.[6]

Various yeast

strains

Yeastmaker

™ Yeast

Transformatio

n System 2

Takara Bio LiAc/PEG > 3 x 10⁵

High-

efficiency

method that

includes a

specially

formulated

recovery

medium.[7]

Saccharomyc

es cerevisiae

(specifically

tested with

Y2HGold,

AH109,

Y187)

Experimental Workflow and Methodologies
The most common method for yeast transformation utilized by many commercial kits is the

lithium acetate (LiAc)/polyethylene glycol (PEG) method. This procedure involves treating yeast

cells with lithium acetate to make them competent for DNA uptake, followed by incubation with

the plasmid DNA and a PEG solution to facilitate DNA entry into the cells.
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The following diagram illustrates a general workflow for yeast transformation based on the

LiAc/PEG method.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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